Cas no 1896686-45-5 (2-oxo-2-phenylethane-1-sulfonyl fluoride)

• Product Name: 2-oxo-2-phenylethane-1-sulfonyl fluoride
• CAS No: 1896686-45-5
• MF: C₈H₇FO₃S
• MW: 202.202784776688
• CID: 6234446
• PubChem ID: 14710248
• Update Time: 2025-06-14

2-oxo-2-phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-phenylethane-1-sulfonyl fluoride
• 1896686-45-5
• EN300-1583996
• SCHEMBL7149069

• Inchi： 1S/C8H7FO3S/c9-13(11,12)6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： KAEYZVCQVYUARX-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 202.00999342g/mol
• Monoisotopic Mass: 202.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-oxo-2-phenylethane-1-sulfonyl fluoride

Comprehensive Overview of 2-oxo-2-phenylethane-1-sulfonyl fluoride (CAS No. 1896686-45-5): Properties, Applications, and Innovations

2-oxo-2-phenylethane-1-sulfonyl fluoride (CAS No. 1896686-45-5) is a specialized sulfonyl fluoride derivative gaining attention in pharmaceutical and chemical research. This compound, characterized by its unique carbonyl and sulfonyl fluoride functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C8H7FO3S, combines reactivity with stability, making it valuable for click chemistry applications and proteomics studies. Researchers are increasingly exploring its role in covalent inhibitor design, leveraging the sulfur-fluorine bond's selective reactivity.

The compound's sulfonyl fluoride moiety is particularly noteworthy in modern drug discovery, where it enables targeted protein modification. Recent publications highlight its utility in activity-based protein profiling (ABPP), a technique revolutionizing biomarker identification. Unlike traditional acylating agents, 2-oxo-2-phenylethane-1-sulfonyl fluoride offers improved selectivity, addressing a key challenge in precision medicine development. Its phenyl ketone component further enhances compatibility with bioconjugation strategies, aligning with trends in antibody-drug conjugate (ADC) research.

From a synthetic chemistry perspective, this compound exemplifies the growing importance of fluorinated building blocks in medicinal chemistry. The sulfur-fluorine bond's unique properties contribute to metabolic stability, a critical factor in pharmacokinetic optimization. Analytical studies using LC-MS and NMR spectroscopy confirm its stability under physiological conditions, supporting applications in proteome-wide screening. These characteristics position it as a promising tool for investigating enzyme-substrate interactions in complex biological systems.

Environmental and safety considerations for 2-oxo-2-phenylethane-1-sulfonyl fluoride follow standard laboratory protocols for organofluorine compounds. Proper handling with personal protective equipment (PPE) and adequate ventilation is recommended. The compound's stability profile suggests lower environmental persistence compared to some polyfluorinated substances, aligning with green chemistry principles. Researchers emphasize its advantages over traditional sulfonyl chlorides in terms of reduced byproduct formation and improved atom economy.

Emerging applications in chemical biology demonstrate this compound's potential for target identification in disease pathways. Its compatibility with high-throughput screening platforms makes it valuable for drug target validation. Recent patent filings reveal innovative uses in covalent drug design, particularly for addressing undruggable targets in oncology and inflammation. The phenacyl group's photophysical properties also enable photoaffinity labeling applications, expanding its utility in mechanistic studies.

Quality control protocols for CAS No. 1896686-45-5 typically involve HPLC purity analysis and mass spectrometry verification. Suppliers provide technical data sheets confirming ≥95% purity, with some research-grade offerings reaching 98%. Storage recommendations generally suggest protection from moisture at -20°C to maintain the sulfonyl fluoride group's integrity. These specifications ensure reproducibility in medicinal chemistry applications where precise stoichiometry is crucial.

The commercial availability of 2-oxo-2-phenylethane-1-sulfonyl fluoride through specialized chemical suppliers has increased significantly since 2020, reflecting growing demand. Current pricing models account for the compound's synthetic complexity and niche applications. Comparative studies with analogous sulfonylating agents demonstrate its superior performance in certain bioconjugation reactions, particularly where minimal cross-reactivity is desired. These advantages support its adoption in next-generation therapeutic development pipelines.

Future research directions for this compound likely focus on expanding its bioorthogonal chemistry applications. Preliminary data suggest potential in live-cell imaging and protein dynamics studies when combined with advanced fluorescence techniques. The scientific community continues to investigate its reactivity patterns to develop improved catalytic systems for selective modifications. These developments align with broader trends toward targeted covalent inhibitors in pharmaceutical research.

For researchers considering 2-oxo-2-phenylethane-1-sulfonyl fluoride, comprehensive structure-activity relationship (SAR) studies are recommended to fully exploit its potential. The compound's dual functionality enables innovative scaffold diversification strategies in lead optimization processes. Technical literature emphasizes its advantages in creating irreversible inhibitors with controlled selectivity, addressing a key challenge in kinase drug discovery and other target classes.